Cas no 922055-02-5 (2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide)

• Product Name: 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide
• CAS No: 922055-02-5
• MF: C₁₉H₁₅N₃O₄
• MW: 349.340104341507
• CID: 5884617
• Update Time: 2025-05-22

2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dioxoisoindol-2-yl)-N-(2-oxo-3,4-dihydro-1H-quinolin-6-yl)acetamide
• 2H-Isoindole-2-acetamide, 1,3-dihydro-1,3-dioxo-N-(1,2,3,4-tetrahydro-2-oxo-6-quinolinyl)-
• 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide

• Inchi： 1S/C19H15N3O4/c23-16-8-5-11-9-12(6-7-15(11)21-16)20-17(24)10-22-18(25)13-3-1-2-4-14(13)19(22)26/h1-4,6-7,9H,5,8,10H2,(H,20,24)(H,21,23)
• InChI Key： WODICYUOZXKEFX-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CC(NC1C=CC2=C(C=1)CCC(=O)N2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolones and derivatives Hydroquinolones

Additional information on 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide

Comprehensive Analysis of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide (CAS No. 922055-02-5)

The compound 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide (CAS No. 922055-02-5) is a highly specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure combines an isoindole-1,3-dione moiety with a tetrahydroquinolin-2-one scaffold, making it a subject of interest for drug discovery and medicinal chemistry. Researchers are increasingly focusing on this compound due to its potential applications in targeting specific enzymatic pathways and modulating protein-protein interactions.

In recent years, the demand for novel heterocyclic compounds like 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide has surged, particularly in the context of small molecule therapeutics and kinase inhibitor development. The compound's acetamide linkage and isoindole core contribute to its ability to interact with biological targets, a feature that aligns with current trends in precision medicine and targeted drug delivery systems. Its molecular weight and solubility profile further enhance its suitability for in vitro and in vivo studies.

From a synthetic chemistry perspective, CAS No. 922055-02-5 represents a challenging yet rewarding target for multi-step organic synthesis. The incorporation of both cyclic imide and lactam functionalities within a single molecule requires sophisticated protection-deprotection strategies and catalytic coupling techniques. Recent advancements in green chemistry have also sparked interest in developing more sustainable routes to synthesize this compound, addressing growing concerns about environmental impact in pharmaceutical manufacturing.

The structural features of 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide suggest potential bioactivity in several therapeutic areas. Computational molecular docking studies indicate possible interactions with inflammatory mediators and cell cycle regulators, making it a candidate for investigation in autoimmune disorders and oncological research. These properties align with current pharmaceutical industry priorities, where multi-target drugs and combination therapies are gaining prominence.

Analytical characterization of CAS No. 922055-02-5 typically involves advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry. The compound's stability under various pH conditions and thermal properties are critical parameters for formulation scientists working on drug delivery systems. Recent publications have highlighted its promising pharmacokinetic profile, though comprehensive ADMET studies are still ongoing in academic and industrial laboratories.

In the context of intellectual property, 2-(1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl)-N-(2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)acetamide has attracted attention from pharmaceutical companies exploring patent landscapes for novel chemical entities. The compound's structural novelty presents opportunities for composition-of-matter patents, while its potential therapeutic applications may lead to method-of-use claims. This dual aspect makes it particularly valuable in today's competitive drug development environment.

Looking forward, research on CAS No. 922055-02-5 is expected to expand into structure-activity relationship (SAR) studies and analog development. The scientific community is particularly interested in modifying the isoindole-1,3-dione portion while preserving the tetrahydroquinolinone pharmacophore to optimize biological activity. Such efforts align with the broader movement toward fragment-based drug design and computational chemistry approaches that are revolutionizing modern drug discovery.